Cas no 1250497-94-9 (1-(2,5-dimethylfuran-3-yl)methylpiperazine)

• Product Name: 1-(2,5-dimethylfuran-3-yl)methylpiperazine
• CAS No: 1250497-94-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• MDL: MFCD16769790
• CID: 5605815
• PubChem ID: 62488519
• Update Time: 2025-05-21

1-(2,5-dimethylfuran-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS011777464
• 1250497-94-9
• CS-0280949
• 1-((2,5-Dimethylfuran-3-yl)methyl)piperazine
• EN300-901358
• 1-[(2,5-dimethylfuran-3-yl)methyl]piperazine
• Piperazine, 1-[(2,5-dimethyl-3-furanyl)methyl]-
• 1-(2,5-dimethylfuran-3-yl)methylpiperazine

• MDL： MFCD16769790
• Inchi： 1S/C11H18N2O/c1-9-7-11(10(2)14-9)8-13-5-3-12-4-6-13/h7,12H,3-6,8H2,1-2H3
• InChI Key： CTXJIEVPAZCQTF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CN1CCNCC1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.4Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 273.6±35.0 °C(Predicted)
• pka: 9.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2,5-dimethylfuran-3-yl)methylpiperazine

1-(2,5-dimethylfuran-3-yl)methylpiperazine (CAS No. 1250497-94-9): A Comprehensive Overview

The compound 1-(2,5-dimethylfuran-3-yl)methylpiperazine (CAS No. 1250497-94-9) is a fascinating chemical entity that has garnered attention in various research and industrial applications. This heterocyclic compound, which combines a dimethylfuran moiety with a methylpiperazine group, exhibits unique properties that make it valuable in multiple fields. Its molecular structure, characterized by the presence of both furan and piperazine rings, contributes to its versatility and potential uses.

One of the key reasons for the growing interest in 1-(2,5-dimethylfuran-3-yl)methylpiperazine is its potential role in pharmaceutical research. The piperazine moiety is a common feature in many bioactive molecules, often contributing to their pharmacological activity. Researchers are exploring whether this compound could serve as a building block for new drugs, particularly in the development of central nervous system (CNS) agents. The dimethylfuran component adds an interesting dimension to its potential interactions with biological targets.

In the field of materials science, 1-(2,5-dimethylfuran-3-yl)methylpiperazine has shown promise as a precursor for advanced polymers and coatings. The combination of aromatic and heterocyclic elements in its structure makes it an attractive candidate for creating materials with specific electronic or mechanical properties. Recent studies have investigated its potential in creating novel conductive polymers, which could have applications in flexible electronics or energy storage devices.

The synthesis of 1-(2,5-dimethylfuran-3-yl)methylpiperazine typically involves the reaction of 2,5-dimethyl-3-furancarboxaldehyde with N-methylpiperazine under reductive amination conditions. This process has been optimized to achieve high yields and purity, making the compound increasingly accessible for research purposes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize and verify the structure of this compound.

From a safety perspective, 1-(2,5-dimethylfuran-3-yl)methylpiperazine requires careful handling in laboratory settings, like many organic compounds. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this chemical. Researchers are advised to consult the material safety data sheet (MSDS) for specific handling instructions and safety precautions.

The commercial availability of 1-(2,5-dimethylfuran-3-yl)methylpiperazine has increased in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound in various quantities, from milligram to kilogram scales. The price point varies depending on purity and quantity, with higher purity grades commanding premium prices for specialized applications.

Looking to the future, the potential applications of 1-(2,5-dimethylfuran-3-yl)methylpiperazine continue to expand. Some researchers are investigating its use in catalysis, where its unique structure might facilitate specific chemical transformations. Others are exploring its potential in agrochemical formulations, where similar heterocyclic compounds have shown activity as plant growth regulators or pest control agents.

For those interested in the computational aspects of this compound, molecular modeling studies have provided insights into its electronic structure and potential interaction sites. These theoretical investigations complement experimental work and may guide future applications of 1-(2,5-dimethylfuran-3-yl)methylpiperazine in various fields. The compound's calculated physicochemical properties, including its logP value and polar surface area, suggest favorable characteristics for certain applications.

In conclusion, 1-(2,5-dimethylfuran-3-yl)methylpiperazine (CAS No. 1250497-94-9) represents an interesting and versatile chemical building block with potential applications across multiple disciplines. Its unique combination of furan and piperazine moieties offers researchers a valuable tool for developing new materials, pharmaceuticals, and specialty chemicals. As scientific understanding of this compound grows, so too does its potential to contribute to innovations in chemistry and related fields.